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An In-depth Technical Guide to the Chemical and Physical Properties of Octanal

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octanal (C8H16O), also known as caprylic aldehyde or aldehyde C-8, is a saturated fatty

aldehyde that occurs naturally in citrus oils and has a characteristic strong, fruity odor.[1][2] It is

widely utilized in the flavor and fragrance industry and serves as a valuable intermediate in the

synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[3][4]

This technical guide provides a comprehensive overview of the core chemical and physical

properties of octanal, detailed experimental protocols for their determination, and a

visualization of its metabolic pathway.

Chemical and Physical Properties of Octanal
The following tables summarize the key quantitative data for octanal, compiled from various

reputable sources.

Table 1: General and Physical Properties
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Property Value Units Conditions

Molecular Formula C8H16O - -

Molecular Weight 128.21 g/mol -

Appearance
Colorless to light

yellow liquid
- Ambient

Odor
Strong, fruity, citrus-

like
- -

Density 0.820 - 0.830 g/mL at 20-25 °C

Melting Point 12 - 15 °C -

Boiling Point 169 - 171 °C at 760 mmHg

Refractive Index 1.417 - 1.425 - at 20 °C (n20/D)

Vapor Pressure 2 mmHg at 20 °C

Flash Point 51 - 52 °C Closed Cup

logP (Octanol/Water) 3.5 - at 20-25 °C

Sources:[5]

Table 2: Solubility Data
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Solvent Solubility Conditions

Water
Insoluble to slightly soluble

(0.56 mg/mL)
25 °C

Ethanol
Soluble (1 mL in 2 mL of 70%

ethanol)
-

Diethyl Ether Soluble -

Propylene Glycol Soluble -

Glycerol Insoluble -

Fixed Oils Soluble -

Sources:

Experimental Protocols
This section provides detailed methodologies for the determination of key physical properties of

octanal.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure. A common laboratory method involves the use of a Thiele

tube or a distillation apparatus.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Bunsen burner or heating mantle)

Thiele tube or distillation setup
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Heat transfer fluid (e.g., mineral oil)

Procedure (Thiele Tube Method):

A few drops of octanal are placed into the small test tube.

The capillary tube is placed inside the test tube with its open end downwards.

The test tube is attached to the thermometer.

The assembly is placed in the Thiele tube containing the heating fluid.

The Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point
Since octanal is a liquid at room temperature, its melting point (or freezing point) is determined

by cooling the substance until it solidifies.

Apparatus:

Test tube

Thermometer

Cooling bath (e.g., ice-salt mixture or cryostat)

Stirring rod

Procedure:

A sample of octanal is placed in the test tube.
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The thermometer is immersed in the liquid.

The test tube is placed in the cooling bath and the sample is stirred gently.

The temperature is recorded at regular intervals as the liquid cools and solidifies.

The melting point is the temperature at which the liquid and solid phases are in equilibrium,

which is observed as a plateau in the cooling curve.

Determination of Density
The density of octanal can be determined using a pycnometer or a hydrometer. The

pycnometer method offers high precision.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Constant temperature water bath

Procedure (Pycnometer Method):

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with octanal and placed in a constant temperature water bath (e.g.,

20°C or 25°C) to allow the liquid to reach thermal equilibrium.

The volume is adjusted to the calibration mark, and the outside of the pycnometer is dried.

The filled pycnometer is weighed.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

deionized water) and the process is repeated.

The density of octanal is calculated from the mass of the liquid and the volume of the

pycnometer.
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Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters the substance. It is measured using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of octanal are placed on the prism of the refractometer.

The prism is closed and the instrument is allowed to equilibrate to the desired temperature

(e.g., 20°C).

The light source is adjusted and the knob is turned until the dividing line between the light

and dark fields is sharp and centered in the crosshairs.

The refractive index is read from the scale.

Determination of Flash Point
The flash point is the lowest temperature at which the vapors of a volatile material will ignite,

when given an ignition source. The closed-cup method is commonly used.

Apparatus:

Pensky-Martens or similar closed-cup flash point tester

Thermometer

Ignition source
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Procedure (Closed-Cup Method):

The sample cup is filled with octanal to the mark.

The lid is closed, and the apparatus is heated at a slow, constant rate.

The sample is stirred.

At specified temperature intervals, the ignition source is applied to the opening in the lid.

The flash point is the lowest temperature at which a brief flash is observed inside the cup.

Metabolic Pathway of Octanal
Octanal, as a fatty aldehyde, is a key intermediate in the metabolism of various lipids. The

primary metabolic fate of octanal and other fatty aldehydes is their oxidation to the

corresponding carboxylic acid, a reaction catalyzed by fatty aldehyde dehydrogenase (FALDH).

This conversion is a crucial step in both the degradation of dietary lipids and the turnover of

endogenous lipid-derived molecules.
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Caption: Metabolic conversion of 1-octanol to octanoic acid via octanal.

This simplified pathway illustrates that 1-octanol can be oxidized to form octanal, which is then

further oxidized to octanoic acid. This process is a part of the broader fatty acid metabolism.

Conclusion
This technical guide has provided a detailed overview of the chemical and physical properties

of octanal, along with standardized experimental protocols for their measurement. The

compiled data and methodologies are intended to be a valuable resource for researchers,

scientists, and professionals in drug development and other relevant fields. The visualization of

its metabolic pathway offers a glimpse into the biochemical significance of this aldehyde. A
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thorough understanding of these fundamental properties is essential for the safe and effective

application of octanal in various scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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